80-47-7

p-Menthane hydroperoxide

Usually In Stock

• CAS RN:
• 80-47-7

• Formula:
• C10H20O2

• InChI:
• InChI=1S/C10H20O2/c1-8-4-6-9(7-5-8)10(2,3)12-11/h8-9,11H,4-7H2,1-3H3

• InChIKey:
• XSZYESUNPWGWFQ-UHFFFAOYSA-N

• P-menthane hydroperoxide is a clear pale yellow viscous liquid. (NTP, 1992)

Hydrangenol

In Stock

• CAS RN:
• 480-47-7

• Formula:
• C15H12O4

• InChI:
• InChI=1S/C15H12O4/c16-11-6-4-9(5-7-11)13-8-10-2-1-3-12(17)14(10)15(18)19-13/h1-7,13,16-17H,8H2

• InChIKey:
• DGKDFNDHPXVXHW-UHFFFAOYSA-N

• Hydrangenol is a member of the class of dihydroisocoumarins that is 3,4-dihydroisocoumarin substituted by a hydroxy group at position 8 and a 4-hydroxyphenyl group at position 3. It has been isolated from the roots of Scorzonera judaica and exhibits anti-allergic activity. It has a role as an anti-allergic agent and a plant metabolite. It is a member of phenols and a member of dihydroisocoumarins. It derives from a 3,4-dihydroisocoumarin.

2-Chloroethyl ethyl carbonate

• CAS RN:
• 50780-47-7

• Formula:
• C5H9ClO3

• InChI:
• InChI=1S/C5H9ClO3/c1-2-8-5(7)9-4-3-6/h2-4H2,1H3

• InChIKey:
• SEEYHRCMNMPHDG-UHFFFAOYSA-N

• 2-Chloroethyl ethyl carbonate is a useful research compound. Its molecular formula is C5H9ClO3 and its molecular weight is 152.57 g/mol. The purity is usually 95%.

N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide

In Stock

• CAS RN:
• 851980-47-7

• Formula:
• C18H19N3O3S

• InChI:
• InChI=1S/C18H19N3O3S/c1-10-5-8-15-16(11(10)2)19-18(25-15)21-20-17(22)12-6-7-13(23-3)14(9-12)24-4/h5-9H,1-4H3,(H,19,21)(H,20,22)

• InChIKey:
• RJIITTGHDYDUNF-UHFFFAOYSA-N

• N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide is a useful research compound. Its molecular formula is C18H19N3O3S and its molecular weight is 357.43. The purity is usually 95%.

3-(4-chlorophenyl)-2-oxo-2H-chromen-7-yl dimethylcarbamate

In Stock

• CAS RN:
• 869080-47-7

• Formula:
• C18H14ClNO4

• InChI:
• InChI=1S/C18H14ClNO4/c1-20(2)18(22)23-14-8-5-12-9-15(17(21)24-16(12)10-14)11-3-6-13(19)7-4-11/h3-10H,1-2H3

• InChIKey:
• UFVGZNRRFNZCOE-UHFFFAOYSA-N

• 3-(4-chlorophenyl)-2-oxo-2H-chromen-7-yl dimethylcarbamate is a useful research compound. Its molecular formula is C18H14ClNO4 and its molecular weight is 343.76. The purity is usually 95%.

N-(4-(N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)sulfamoyl)phenyl)acetamide

Usually In Stock

• CAS RN:
• 893980-47-7

• Formula:
• C20H18N4O3S2

• InChI:
• InChI=1S/C20H18N4O3S2/c1-13-12-28-20-22-19(11-24(13)20)15-3-5-17(6-4-15)23-29(26,27)18-9-7-16(8-10-18)21-14(2)25/h3-12,23H,1-2H3,(H,21,25)

• InChIKey:
• HUQUIGKEOFXFNZ-UHFFFAOYSA-N

• N-(4-(N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)sulfamoyl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H18N4O3S2 and its molecular weight is 426.51. The purity is usually 95%.

3'-Bromo-3-(3,5-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898780-47-7

• Formula:
• C17H17BrO

• InChI:
• InChI=1S/C17H17BrO/c1-12-8-13(2)10-14(9-12)6-7-17(19)15-4-3-5-16(18)11-15/h3-5,8-11H,6-7H2,1-2H3

• InChIKey:
• ZBQDAJVWLUFVLI-UHFFFAOYSA-N

• 3'-Bromo-3-(3,5-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H17BrO and its molecular weight is 317.2 g/mol. The purity is usually 95%.

5-(1,3-Dioxolan-2-yl)-2-methoxyphenylmagnesium bromide, 0.25M THF

In Stock

• CAS RN:
• 738580-47-7

• Formula:
• C10H11BrMgO3

• InChI:
• InChI=1S/C10H11O3.BrH.Mg/c1-11-9-4-2-8(3-5-9)10-12-6-7-13-10;;/h2-4,10H,6-7H2,1H3;1H;/q-1;;+2/p-1

• InChIKey:
• DDWFXUCHJDAJQC-UHFFFAOYSA-M

• 5-(1,3-Dioxolan-2-yl)-2-methoxyphenylmagnesium bromide, 0.25M THF is a useful research compound. Its molecular formula is C10H11BrMgO3 and its molecular weight is 283.40 g/mol. The purity is usually 95%.

2-[2-(Trifluoromethyl)-1,3-dithiolan-2-yl]acetic acid

In Stock

• CAS RN:
• 144480-47-7

• Formula:
• C6H7F3O2S2

• InChI:
• InChI=1S/C6H7F3O2S2/c7-6(8,9)5(3-4(10)11)12-1-2-13-5/h1-3H2,(H,10,11)

• InChIKey:
• WYDRKVBAOAEVFH-UHFFFAOYSA-N

• 2-[2-(Trifluoromethyl)-1,3-dithiolan-2-yl]acetic acid is a useful research compound. Its molecular formula is C6H7F3O2S2 and its molecular weight is 232.2 g/mol. The purity is usually 95%.

DAU 5884 hydrochloride

In Stock

• CAS RN:
• 131780-47-7

• Formula:
• C17H21N3O3.ClH

• InChI:
• InChI=1S/C17H21N3O3.ClH/c1-19-12-6-7-13(19)9-14(8-12)23-17(22)20-10-11-4-2-3-5-15(11)18-16(20)21;/h2-5,12-14H,6-10H2,1H3,(H,18,21);1H/t12-,13+,14?;

• InChIKey:
• FDERDDSQHZRNGC-LIWIJTDLSA-N

• DAU 5884 hydrochloride is a useful research compound. Its molecular formula is C17H21N3O3.ClH and its molecular weight is 351.8 g/mol. The purity is usually 95%.

4-Bromo-2-(isobutylaminomethyl)-1-fluorobenzene

In Stock

• CAS RN:
• 1019480-47-7

• Formula:
• C11H15BrFN

• InChI:
• InChI=1S/C11H15BrFN/c1-8(2)6-14-7-9-5-10(12)3-4-11(9)13/h3-5,8,14H,6-7H2,1-2H3

• InChIKey:
• VUQYRDMFVDJZPA-UHFFFAOYSA-N

• 4-Bromo-2-(isobutylaminomethyl)-1-fluorobenzene is a useful research compound. Its molecular formula is C11H15BrFN and its molecular weight is 260.15 g/mol. The purity is usually 95%.

(S)-Fmoc-2-amino-3-ethyl-pentanoic acid

In Stock

• CAS RN:
• 1310680-47-7

• Formula:
• C22H25NO4

• InChI:
• InChI=1S/C22H25NO4/c1-3-14(4-2)20(21(24)25)23-22(26)27-13-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,14,19-20H,3-4,13H2,1-2H3,(H,23,26)(H,24,25)/t20-/m0/s1

• InChIKey:
• SHDUOAKEZPAHOK-FQEVSTJZSA-N

• (S)-Fmoc-2-amino-3-ethyl-pentanoic acid is a useful research compound. Its molecular formula is C22H25NO4 and its molecular weight is 367.445. The purity is usually 95%.